Cas no 53866-34-5 (Estrone-d)
Estrone-d structure
Product Name:Estrone-d
CAS No:53866-34-5
MF:C18H22O2
MW:274.390732288361
CID:367119
PubChem ID:11737421
Update Time:2025-04-19
Estrone-d Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-trien-17-one-2,4,16,16-d4,3-hydroxy-
- Estrone-2,4,16,16-d4
- Estrone-d4
- 2,4,16,16-D4-estrone
- Aquacrine-d4
- Crinovaryl-d4
- Cristallovar-d4
- Crystogen-d4
- E1-2,4,16,16-d4
- Wynestron-d4
- Estrone-d
- F90860
- SCHEMBL1331279
- Estrone D4 (2,4,16,16-D4)
- 1,3,5(10)-Estratrien-3-ol-17-one-d4
- DTXSID80471456
- HY-B0234S2
- CS-0375634
- Estrone-2,4,16,16-d4, 95 atom % D
- Estrone D4 (2,4,16,16-D4) 100 microg/mL in Acetonitrile
- (3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl(2,2,6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
- 3-Hydroxyestra-1,3,5(10)-trien-17-one-d4
- (8R,9S,13S,14S)-2,4,16,16-tetradeuterio-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one
- MS-23903
- 53866-34-5
- ESTRONE (2,4,16,16-D4, 97%)
-
- Inchi: 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D
- InChI Key: DNXHEGUUPJUMQT-QSPUTOQOSA-N
- SMILES: O=C1C([2H])([2H])C[C@H]2[C@@H]3CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O
Computed Properties
- Exact Mass: 274.18700
- Monoisotopic Mass: 274.187086924g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 18
- XLogP3: nothing
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.182
- Melting Point: 258-260 °C(lit.)
- Boiling Point: 445.17°C at 760 mmHg
- Flash Point: 189.72°C
- Refractive Index: 1.587
- PSA: 37.30000
- LogP: 3.81740
- Solubility: Not available
Estrone-d Security Information
- WGK Germany:3
- Hazard Category Code: 60-61-45
- Safety Instruction: 53-22-36/37/39-45
-
Hazardous Material Identification:
- Risk Phrases:R60; R61
Estrone-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E889052-2.5mg |
Estrone-d4 |
53866-34-5 | 2.5mg |
$ 196.00 | 2023-09-07 | ||
| TRC | E889052-50mg |
Estrone-d4 |
53866-34-5 | 50mg |
$ 437.00 | 2023-09-07 | ||
| TRC | E889052-100mg |
Estrone-d4 |
53866-34-5 | 100mg |
$ 730.00 | 2023-09-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 489204-100MG |
Estrone-d |
53866-34-5 | 100mg |
¥12415.73 | 2023-12-05 | ||
| MedChemExpress | HY-B0234S2-5mg |
Estrone-d |
53866-34-5 | ≥99.0% | 5mg |
¥11250 | 2023-08-31 | |
| MedChemExpress | HY-B0234S2-1mg |
Estrone-d |
53866-34-5 | ≥99.0% | 1mg |
¥3150 | 2025-04-16 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-207643-2.5mg |
Estrone-d4, |
53866-34-5 | 2.5mg |
¥2482.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207643-2.5 mg |
Estrone-d4, |
53866-34-5 | 2.5 mg |
¥2,482.00 | 2023-07-11 | ||
| Key Organics Ltd | MS-23903-5mg |
Estrone-d4 |
53866-34-5 | >97% | 5mg |
£1791.82 | 2025-02-09 | |
| A2B Chem LLC | AG20103-5mg |
ESTRONE-2,4,16,16-D4 |
53866-34-5 | 98% | 5mg |
$279.00 | 2024-04-19 |
Estrone-d Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
53866-34-5 (Estrone-d) Related Products
- 10448-96-1(Almestrone)
- 517-06-6((8alpha)-3-hydroxyestra-1,3,5(10)-trien-17-one)
- 5285-27-8((8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one)
- 4680-83-5((+)-estrone)
- 17337-44-9((+)-estrone)
- 474-84-0((+)-estrone)
- 1225-03-2((+)-estrone)
- 15426-98-9((+)-estrone)
- 4413-09-6((+)-estrone)
- 53-16-7(Estrone)
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